Cas no 941903-39-5 (8-(3-methylphenyl)methoxy-2-(morpholin-4-yl)quinoline)

• Product Name: 8-(3-methylphenyl)methoxy-2-(morpholin-4-yl)quinoline
• CAS No: 941903-39-5
• MF: C₂₁H₂₂N₂O₂
• MW: 334.411585330963
• CID: 6497069
• Update Time: 2025-05-23

8-(3-methylphenyl)methoxy-2-(morpholin-4-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 8-(3-methylphenyl)methoxy-2-(morpholin-4-yl)quinoline
• 4-[8-[(3-methylphenyl)methoxy]quinolin-2-yl]morpholine

• Inchi： 1S/C21H22N2O2/c1-16-4-2-5-17(14-16)15-25-19-7-3-6-18-8-9-20(22-21(18)19)23-10-12-24-13-11-23/h2-9,14H,10-13,15H2,1H3
• InChI Key： UANGBMBQGCDNQG-UHFFFAOYSA-N
• SMILES： C1OCCN(C2=CC=C3C(=N2)C(OCC2=CC=CC(C)=C2)=CC=C3)C1

Additional information on 8-(3-methylphenyl)methoxy-2-(morpholin-4-yl)quinoline

Research Briefing on 8-(3-methylphenyl)methoxy-2-(morpholin-4-yl)quinoline (CAS: 941903-39-5)

Recent studies on 8-(3-methylphenyl)methoxy-2-(morpholin-4-yl)quinoline (CAS: 941903-39-5) have highlighted its potential as a promising compound in the field of chemical biology and medicinal chemistry. This quinoline derivative has garnered attention due to its unique structural features and biological activities, particularly in the context of kinase inhibition and anticancer applications. The compound's molecular structure, characterized by the presence of a morpholine ring and a 3-methylphenyl methoxy group, contributes to its selective binding affinity and pharmacological properties.

One of the key areas of research focuses on the compound's mechanism of action as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively target specific kinases involved in cell proliferation and survival pathways. For instance, recent findings published in the Journal of Medicinal Chemistry indicate that 8-(3-methylphenyl)methoxy-2-(morpholin-4-yl)quinoline exhibits potent inhibitory activity against PI3K and mTOR kinases, which are critical regulators of the PI3K/AKT/mTOR signaling pathway. This pathway is often dysregulated in various cancers, making the compound a potential candidate for targeted therapy.

In addition to its kinase inhibitory properties, the compound has also been investigated for its pharmacokinetic profile and drug-like characteristics. Studies have shown that it possesses favorable solubility and metabolic stability, which are essential for its development as a therapeutic agent. Furthermore, molecular docking simulations have provided insights into the binding interactions between the compound and its target kinases, revealing key residues involved in the binding pocket. These findings are instrumental in guiding further structure-activity relationship (SAR) studies to optimize the compound's efficacy and selectivity.

Recent preclinical evaluations have further validated the therapeutic potential of 8-(3-methylphenyl)methoxy-2-(morpholin-4-yl)quinoline. In vivo models of cancer have demonstrated significant tumor growth inhibition with minimal off-target effects, suggesting a favorable safety profile. Researchers are now exploring combination therapies involving this compound and other chemotherapeutic agents to enhance its anticancer effects and overcome potential resistance mechanisms.

Despite these promising results, challenges remain in the development of 8-(3-methylphenyl)methoxy-2-(morpholin-4-yl)quinoline as a clinical candidate. Issues such as bioavailability, formulation optimization, and potential drug-drug interactions need to be addressed in future studies. Nevertheless, the compound's unique pharmacological properties and mechanistic insights position it as a valuable tool for both basic research and drug discovery efforts in the chemical biology and medicinal chemistry fields.

In conclusion, 8-(3-methylphenyl)methoxy-2-(morpholin-4-yl)quinoline (CAS: 941903-39-5) represents a promising avenue for further investigation in the context of kinase-targeted therapies. Its selective inhibition of key signaling pathways, combined with its favorable pharmacokinetic properties, underscores its potential as a lead compound for the development of novel anticancer agents. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.